Kainic acid monohydrate

Specification

• Description: (−)-(α)-Kainic acid is a cyclic analog of L-glutamate originally isolated from D. simplex that has neuroexcitatory activities. It binds to the homomeric kainate receptors GluK1, GluK2, GluK3, GluK4, and GluK5 (Kis = 75.9, 12.7, 32.8, 4.7, and 15 nM, respectively). (−)-(α)-Kainic acid (5 mM) induces calcium influx and membrane depolarization, as well as glutamate release, in rat brain synaptosomes. It induces chromatin condensation and nuclear membrane fragmentation, markers of apoptosis, in primary neonatal cerebellar granule neurons when used at a concentration of 100 µM. Intracerebroventricular administration of (−)-(α)-kainic acid induces convulsive behavior in rats (ED50 = 0.51 nmol/animal) and induces seizures in mice with a 50% convulsive dose (CD50) value of 0.39 nmol/animal. It has been commonly used to induce seizures in rodents.; Kainic acid is a natural marine product originally isolated from the red marine alga D. Simplex. It is a potent central nervous system stimulant, and has been developed as the prototype neuroexcitatory amino acid for the induction of seizures in experimental animals, at a typical dose of 10-30 mg/kg in mice. Kainic acid is neuroexcitotoxic and epileptogenic, acting through specific kainate receptors.
• CAS No.: 58002-62-3
• Molecular Formula: C10H17NO5
• Molecular Weight: 231.25 g/mol
• IUPAC Name: (2S,3S,4S)-3-(carboxymethyl)-4-prop-1-en-2-ylpyrrolidine-2-carboxylic acid;hydrate
• Standard InChI: InChI=1S/C10H15NO4.H2O/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13;/h6-7,9,11H,1,3-4H2,2H3,(H,12,13)(H,14,15);1H2/t6-,7+,9-;/m0./s1
• Standard InChI Key: FZNZRJRSYLQHLT-SLGZUKMRSA-N
• Isomeric SMILES: CC(=C)[C@H]1CN[C@@H]([C@H]1CC(=O)O)C(=O)O.O
• SMILES: CC(=C)C1CNC(C1CC(=O)O)C(=O)O.O
• Canonical SMILES: CC(=C)C1CNC(C1CC(=O)O)C(=O)O.O
• Appearance: Assay:≥98%A crystalline solid